Cas no 5746-90-7 (3-Methylglutaconic Acid)

• Product Name: 3-Methylglutaconic Acid
• CAS No: 5746-90-7
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 373538
• PubChem ID: 329748259
• Update Time: 2025-10-14

3-Methylglutaconic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Pentenedioic acid,3-methyl-
• 3-Methylglutaconic Acid
• 3-METHYL-2-PENTENEDIOIC ACID
• 3-Methylglutaconsaeure
• 3-methylglutaric acid
• 3-METHYL-PENT-2-ENEDIOIC ACID
• 3-Methyl-pentendisaeure
• 3-methyl-pentenedioic acid
• glutacouic acide 3-methyl
• NSC 249232
• 3-Methylpent-2-enedioic acid
• 3-Methylglutaconate
• 372-42-9
• NSC-249232
• 3-Methyl-delta2-penten-1,5-dioic acid
• 3E-methylglutaconic acid
• b-Methylglutaconic acid
• beta-Methylglutaconate
• CS-0201144
• F4N4BX780X
• (E)-3-Methylpentenedioic acid
• 3-methyl-2E-pentenedioic acid
• MLS000079413
• (2E)-3-methylpent-2-enedioic acid
• 15649-56-6
• EN300-7372404
• NS00126341
• beta-Methylglutaconic acid
• NSC249232
• HMS2290O08
• (E)-3-Methylglutaconic acid, >=97.0% (HPLC)
• MFCD01556044
• (E)-3-methylpent-2-enedioic acid
• SMR000038798
• NCGC00020989-01
• LMFA01170068
• 3_methylglutaconic_acid
• 3-Methyl-delta^2-penten-1,5-dioic acid
• 2-Pentenedioic acid, 3-methyl-, (2E)-
• Z1198157053
• CHEBI:144330
• NSC-177010
• NSC177010
• VS-09225
• CHEMBL1401952
• b-Methylglutaconate
• Q2823219
• AT26596
• CHEBI:37245
• CS-0356558
• NCGC00020989-03
• NCGC00020989-02
• 5746-90-7
• (E)-3-methylglutaconic acid
• AKOS004910131
• SCHEMBL27826
• 2-Pentenedioic acid, 3-methyl-
• DTXSID80863615
• FT-0694653
• UNII-F4N4BX780X
• AKOS028111125
• PD150732
• BBL029414
• STL146398

• MDL： MFCD01556044
• Inchi： 1S/C6H8O4/c1-4(2-5(7)8)3-6(9)10/h2H,3H2,1H3,(H,7,8)(H,9,10)/b4-2+
• InChI Key： WKRBKYFIJPGYQC-DUXPYHPUSA-N
• SMILES： OC(C/C(=C/C(=O)O)/C)=O

Computed Properties

• Exact Mass: 144.04200
• Monoisotopic Mass: 144.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 0.3

Experimental Properties

• Color/Form: NA
• Density: 1.307
• Melting Point: Not available
• Boiling Point: 399.4°Cat760mmHg
• Flash Point: 209.5°C
• Refractive Index: 1.508
• PSA: 74.60000
• LogP: 0.49200

3-Methylglutaconic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids